Pheromone mating disruption for Planococcus ficus demands high purity; batches containing lavandulol or lavandulyl isovalerate cause olfactory antagonism and trap shutdown. Our lavandulyl senecioate is validated free of these inhibitory analogues, ensuring field efficacy.
(5-methyl-2-prop-1-en-2-ylhex-4-enyl) 3-methylbut-2-enoate, commonly known as lavandulyl senecioate, is a highly specific synthetic arthropod pheromone utilized primarily for the mating disruption of the vine mealybug (Planococcus ficus) [1]. As a volatile ester of lavandulol and senecioic acid, it functions as a non-toxic semiochemical that masks natural female pheromone plumes, preventing male orientation and subsequent mating [2]. In commercial procurement, it is sourced as a technical-grade active ingredient (TGAI) for integration into polymeric reservoir dispensers, aerosol puffers, and monitoring lures [1]. Its baseline industrial value lies in providing species-specific, zero-residue pest control that aligns with stringent agricultural export regulations and integrated pest management (IPM) frameworks, effectively replacing reliance on conventional broad-spectrum insecticides [2].
Substituting lavandulyl senecioate with related terpene esters or utilizing crude synthesis batches containing unreacted precursors severely compromises field efficacy [1]. Unlike some pheromone systems that tolerate a range of structurally similar analogues, Planococcus ficus exhibits strict olfactory specificity. The presence of synthetic byproducts or structurally related compounds, such as lavandulol or lavandulyl isovalerate, acts as a strong behavioral antagonist [1]. Consequently, procuring lower-purity generic blends or attempting to substitute with cheaper terpene derivatives results in trap shutdown and mating disruption failure. Procurement must strictly specify high-purity lavandulyl senecioate to ensure the absence of these inhibitory analogues [2].
Research demonstrates that racemic lavandulyl senecioate is equally as attractive to male vine mealybugs as the naturally produced pure (S)-enantiomer [1]. Field trials confirmed that lures loaded with 100 µg of the racemic mixture maintained equivalent male capture rates, indicating that the unnatural (R)-enantiomer is completely benign and does not inhibit behavioral response [1].
| Evidence Dimension | Male mealybug attraction and trap capture rate |
| Target Compound Data | Racemic lavandulyl senecioate (equal attraction, no inhibition) |
| Comparator Or Baseline | Pure (S)-lavandulyl senecioate (natural pheromone) |
| Quantified Difference | 0% reduction in efficacy when using the racemic mixture |
| Conditions | Field trapping assays using 100 µg loaded lures over 12 weeks |
This allows buyers to procure the significantly cheaper and more scalable racemic compound without sacrificing field efficacy, drastically reducing the cost of area-wide mating disruption.
The presence of related analogues or synthetic precursors severely degrades the performance of lavandulyl senecioate. Studies show that adding (S)-lavandulol to the pheromone blend results in a complete shutdown of trap captures, while the addition of lavandulyl isovalerate significantly decreases male captures [1].
| Evidence Dimension | Pheromone lure efficacy (male capture rate) |
| Target Compound Data | High-purity lavandulyl senecioate (sustained high capture rate) |
| Comparator Or Baseline | Lavandulyl senecioate mixed with lavandulol or lavandulyl isovalerate |
| Quantified Difference | Complete trap shutdown (100% inhibition) with (S)-lavandulol; significant reduction with isovalerate |
| Conditions | Field monitoring traps baited with pure vs. mixed pheromone compositions |
This dictates strict procurement specifications, requiring buyers to ensure the technical-grade active ingredient is free from unreacted lavandulol and isovalerate impurities.
Unlike conventional broad-spectrum insecticides, lavandulyl senecioate operates via a non-toxic mode of action and is highly volatile, dissipating rapidly in the air [1]. The EPA and EFSA have granted it an exemption from the requirement of a tolerance, with expected residues on crops remaining negligible (below 0.01 mg/kg) [1].
| Evidence Dimension | Crop residue levels and regulatory MRLs |
| Target Compound Data | Lavandulyl senecioate (<0.01 mg/kg expected residue, exempt from tolerance) |
| Comparator Or Baseline | Conventional insecticides (e.g., organophosphates, neonicotinoids) |
| Quantified Difference | Zero required pre-harvest interval (PHI) and no MRL enforcement vs. strict residue limits and PHIs for conventional pesticides |
| Conditions | Area-wide application via passive polymeric dispensers in vineyards |
Enables procurement for vineyards targeting zero-residue export markets and organic or sustainable certifications where conventional pesticides are prohibited.
Lavandulyl senecioate is the optimal active ingredient for loading into passive, retrievable polymeric dispensers (typically 150-180 mg per dispenser) [1]. Because the racemic mixture is highly effective and stable, it provides continuous, season-long disruption of Planococcus ficus mating when deployed at rates of 250 to 600 dispensers per hectare, replacing the need for multiple conventional insecticide sprays [1].
For large-scale vineyard operations, the compound is formulated into timed aerosol emitters (puffers) [2]. Its high volatility and specific olfactory targeting make it highly suitable for aerosolized release, allowing for drastically reduced deployment labor compared to hand-hung passive dispensers while maintaining effective pheromone plume coverage [2].
In integrated pest management (IPM), high-purity lavandulyl senecioate is loaded onto rubber septa or delta sticky traps (at 50-200 µg doses) to monitor male flight activity [3]. The strict requirement for high-purity material (free of lavandulol) ensures accurate population monitoring, allowing growers to precisely time supplemental pest control interventions [3].